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molecular formula C14H18O2 B8622713 2-Naphthol Ether

2-Naphthol Ether

Cat. No. B8622713
M. Wt: 218.29 g/mol
InChI Key: PORZVXCDNIUCRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07217424B2

Procedure details

To a clean, dry stirred tank pressure vessel with nitrogen inlet is charged 952.71 g (6.61 moles) of 2-Naphthol and 1445 mLs of Toluene. The vessel is purged with nitrogen and a catalytic amount (4.96 g) of BF3/Etherate Solution is charged. The temperature is raised to 110° C. and a mixture of 1919.03 g (33.04 moles) of Propylene Oxide and 873.28 g (19.82 moles) of Ethylene Oxide is added at a constant rate to keep the pressure inside the vessel below 50 psig. After all Propylene Oxide/Ethylene Oxide is added, the reaction mixture is allowed to react for an additional 3 hours after which the temperature is raised to 150° C. and the toluene is distilled off under nitrogen sparge. After the distillation of Toluene, the temperature is cooled to 110° C. and vacuum is applied for 1 hour.
Name
2-Naphthol
Quantity
952.71 g
Type
reactant
Reaction Step One
Name
Toluene
Quantity
1445 mL
Type
solvent
Reaction Step One
Name
Propylene Oxide
Quantity
1919.03 g
Type
reactant
Reaction Step Two
Name
Ethylene Oxide
Quantity
873.28 g
Type
reactant
Reaction Step Two
Name
Propylene Oxide Ethylene Oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-Naphthol Ether

Identifiers

REACTION_CXSMILES
[CH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][C:2]=1[OH:11].[CH2:12]1[O:15][CH:13]1[CH3:14].[CH2:16]1OC1.C1OC1C.C1OC1>C1(C)C=CC=CC=1>[CH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][C:2]=1[OH:11].[CH3:14][CH2:13][O:15][CH2:12][CH3:16] |f:3.4,6.7|

Inputs

Step One
Name
2-Naphthol
Quantity
952.71 g
Type
reactant
Smiles
C1=C(C=CC2=CC=CC=C12)O
Name
Toluene
Quantity
1445 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
Propylene Oxide
Quantity
1919.03 g
Type
reactant
Smiles
C1C(C)O1
Name
Ethylene Oxide
Quantity
873.28 g
Type
reactant
Smiles
C1CO1
Step Three
Name
Propylene Oxide Ethylene Oxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1C(C)O1.C1CO1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Stirring
Type
CUSTOM
Details
stirred tank pressure vessel with nitrogen inlet
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To a clean, dry
CUSTOM
Type
CUSTOM
Details
The vessel is purged with nitrogen
ADDITION
Type
ADDITION
Details
a catalytic amount (4.96 g) of BF3/Etherate Solution is charged
ADDITION
Type
ADDITION
Details
is added at a constant rate
CUSTOM
Type
CUSTOM
Details
to react for an additional 3 hours after which the temperature
Duration
3 h
TEMPERATURE
Type
TEMPERATURE
Details
is raised to 150° C.
DISTILLATION
Type
DISTILLATION
Details
the toluene is distilled off under nitrogen
CUSTOM
Type
CUSTOM
Details
sparge
DISTILLATION
Type
DISTILLATION
Details
After the distillation of Toluene
TEMPERATURE
Type
TEMPERATURE
Details
the temperature is cooled to 110° C.

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-Naphthol Ether
Type
Smiles
C1=C(C=CC2=CC=CC=C12)O.CCOCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.